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Technical Support Center: Formulation with
PEG-120 Methyl Glucose Dioleate
Welcome to the technical support center for PEG-120 Methyl Glucose Dioleate. This resource

is designed for researchers, scientists, and drug development professionals to provide

guidance on adjusting the viscosity of formulations containing this versatile non-ionic thickener.

Here you will find troubleshooting guides and frequently asked questions (FAQs) to address

common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is PEG-120 Methyl Glucose Dioleate and what are its primary functions in a

formulation?

PEG-120 Methyl Glucose Dioleate is a naturally-derived, non-ionic surfactant and thickening

agent.[1][2][3][4] It is synthesized from the reaction of methyl glucose with oleic acid and is

ethoxylated to ensure water solubility.[1][5] Its primary functions in formulations are:

Viscosity Modification: It is highly effective at increasing the viscosity of aqueous surfactant

systems.[1][2]
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Stabilization: It helps to stabilize emulsions, preventing the separation of oil and water

phases.[1]

Irritation Reduction: It is known to reduce the irritation potential of other surfactants in a

formula, making it ideal for mild cleansing products.[4]

Sensory Enhancement: It can impart a light, soft, and gentle feel to the skin and hair after

rinsing.[3][4]

Q2: What is the typical usage level of PEG-120 Methyl Glucose Dioleate?

The recommended usage level for PEG-120 Methyl Glucose Dioleate typically ranges from

0.1% to 5.0%, depending on the desired viscosity and the specific surfactant system.[6] For

some applications, a range of 0.5% to 5.0% is also cited.[7]

Q3: In what forms is PEG-120 Methyl Glucose Dioleate available?

PEG-120 Methyl Glucose Dioleate is commonly available as yellowish or white waxy flakes or

as a liquid.[6]

Q4: What is the pH stability of PEG-120 Methyl Glucose Dioleate?

PEG-120 Methyl Glucose Dioleate is stable over a broad pH range, typically between 4 and 9,

making it suitable for a variety of formulations without the need for neutralization.[1][7]

Troubleshooting Viscosity Issues
This section provides guidance on how to address common viscosity-related problems in your

formulations containing PEG-120 Methyl Glucose Dioleate.

Problem 1: The viscosity of my formulation is too low.
Possible Causes and Solutions:
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Cause Recommended Action

Insufficient Concentration

The concentration of PEG-120 Methyl Glucose

Dioleate may be too low. Gradually increase the

concentration in small increments (e.g., 0.25% -

0.5%) until the target viscosity is achieved. The

thickening effect is more pronounced at higher

concentrations due to increased interaction

between polymer chains.[1]

Sub-optimal Surfactant System

The thickening efficiency of PEG-120 Methyl

Glucose Dioleate is dependent on the type and

concentration of surfactants in the formulation. It

is highly compatible with a wide range of anionic

and amphoteric surfactants.[2][3] Consider

evaluating different surfactant combinations or

adjusting their ratios to optimize the thickening

performance.

Presence of Viscosity-Reducing Agents

Certain ingredients, such as some solvents or

glycols, may decrease the viscosity of the

formulation. Review your formulation for any

such components and consider reducing their

concentration or replacing them with

alternatives.

Inadequate Dissolution

PEG-120 Methyl Glucose Dioleate, especially in

its solid form, requires proper dissolution to be

effective. Ensure it is fully dissolved in the

formulation. Heating the water phase to 60-70°C

before adding the thickener can aid in its

dissolution.[5]

Problem 2: The viscosity of my formulation is too high.
Possible Causes and Solutions:
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Cause Recommended Action

Excessive Concentration

The concentration of PEG-120 Methyl Glucose

Dioleate is likely too high. Reduce the

concentration in small decrements until the

desired viscosity is reached.

Synergistic Effects with Other Ingredients

Some ingredients, such as certain salts or co-

thickeners, can have a synergistic effect with

PEG-120 Methyl Glucose Dioleate, leading to

an unexpectedly high viscosity. While it is

generally salt-tolerant, high electrolyte

concentrations can sometimes lead to a "salting

out" effect, which may impact viscosity.[7] If

using co-thickeners, consider reducing their

concentration.

Low Temperature

Viscosity can be temperature-dependent. If the

formulation is too thick at room temperature, a

slight increase in temperature might reduce the

viscosity to the desired level. However, be

mindful of the overall stability of your formulation

at different temperatures.

Problem 3: My formulation is cloudy or shows signs of
instability.
Possible Causes and Solutions:
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Cause Recommended Action

Incomplete Dissolution

As mentioned previously, ensure complete

dissolution of the PEG-120 Methyl Glucose

Dioleate. Incomplete dissolution can lead to

cloudiness.

Incompatibility with Cationic Ingredients

While generally compatible with many cosmetic

ingredients, there can be potential interactions

with cationic ingredients that may affect its

emulsifying ability and lead to instability.[1]

Review your formulation for cationic polymers or

surfactants and consider alternatives if instability

is observed.

Incorrect Order of Addition

The order in which ingredients are added can

impact the final formulation's stability. It is often

recommended to dissolve PEG-120 Methyl

Glucose Dioleate in the water phase before

adding other components.

Experimental Protocols
Protocol 1: Basic Viscosity Measurement

This protocol outlines a general procedure for measuring the viscosity of a formulation

containing PEG-120 Methyl Glucose Dioleate.

Sample Preparation: Prepare the formulation according to your standard procedure,

ensuring that the PEG-120 Methyl Glucose Dioleate is fully dissolved. Allow the sample to

equilibrate to the desired measurement temperature (e.g., 25°C) for at least 24 hours to

ensure a stable reading.

Instrumentation: Use a rotational viscometer or rheometer equipped with the appropriate

spindle or geometry for your sample's expected viscosity range.

Measurement:
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Calibrate the instrument according to the manufacturer's instructions.

Carefully place the sample in the instrument, avoiding the introduction of air bubbles.

Begin the measurement at a defined shear rate or a range of shear rates to characterize

the rheological behavior.

Record the viscosity reading in centipoise (cP) or Pascal-seconds (Pa·s).

Visualizations
The following diagrams illustrate key concepts and workflows related to the use of PEG-120

Methyl Glucose Dioleate.
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Factors Influencing Formulation Viscosity

PEG-120 Methyl
Glucose Dioleate

Concentration

Final Formulation
Viscosity

Directly Proportional

Surfactant System
(Type & Concentration)

Significant Impact

Electrolytes
(e.g., Salts)

Can Increase or Decrease

Co-Thickeners

Synergistic/Antagonistic Effects

Temperature

Inversely Proportional (Generally)

pH

Stable in 4-9 Range
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General Formulation Workflow

Preparation Phase

Formulation Phase

Analysis Phase

1. Prepare Water Phase

2. Heat Water Phase
(if necessary)

3. Dissolve PEG-120
Methyl Glucose Dioleate

4. Add Surfactants

5. Add Other Actives
& Excipients

6. Adjust pH

7. Measure Viscosity

8. Assess Stability

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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